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Compound of Interest

Compound Name: N-Boc-D-proline

Cat. No.: B389737 Get Quote

An In-depth Technical Guide to N-Boc-D-proline
This guide provides a comprehensive overview of N-Boc-D-proline, a key building block in

peptide synthesis and drug development. It is intended for researchers, scientists, and

professionals in the field of medicinal chemistry and organic synthesis.

Core Concepts and Properties
N-Boc-D-proline, also known as (R)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid, is a

derivative of the amino acid D-proline where the amino group is protected by a tert-

butoxycarbonyl (Boc) group.[1] This protection is crucial in synthetic chemistry, particularly in

peptide synthesis, as it prevents the amine from participating in unwanted side reactions while

the carboxylic acid end is activated for coupling.[2] The Boc group can be readily removed

under acidic conditions.[1] This compound is a white to off-white solid at room temperature.[1]

[3]

Quantitative Data Summary
The following table summarizes the key quantitative and physical properties of N-Boc-D-
proline.
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Property Value References

Molecular Weight 215.25 g/mol

Molecular Formula C₁₀H₁₇NO₄

CAS Number 37784-17-1

Melting Point 134-137 °C

Appearance
White to off-white crystalline

powder

Optical Rotation [α]²²/D +60° (c=2 in acetic acid)

Purity >98.0%

Molecular Structure
The chemical structure of N-Boc-D-proline is depicted below. The diagram highlights the

pyrrolidine ring characteristic of proline, the carboxylic acid group, and the N-tert-

butoxycarbonyl (Boc) protecting group.
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Start: D-proline and Reagents

Dissolve D-proline in basic solution

Cool to 0°C

Add Di-tert-butyl dicarbonate solution

Stir at room temperature overnight

Aqueous workup and acidification

Extract with organic solvent

Dry and concentrate to yield product

Final Product: N-Boc-D-proline

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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